![molecular formula C14H15N3O2 B8555197 [4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester](/img/structure/B8555197.png)
[4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester
Cat. No. B8555197
M. Wt: 257.29 g/mol
InChI Key: BAZZHGOXNCMIGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030311B2
Procedure details
A mixture of 4-chloro-3-nitropyridine (0.500 g, 3.06 mmol) (LANCASTER) and (4-aminophenyl)-acetic acid (0.467 g 3.06 mmol) (Aldrich) in MeOH/dioxane (10 mL, 1/1 v/v) is stirred and refluxed for 6 h. The mixture is allowed to cool to rt and concentrated in vacuo to afford crude [4-(3-nitro-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester. A suspension of the crude ester (0.569 g) and Raney Ni (˜0.140 g) in MeOH (15 mL) is stirred for 21 h at rt, under a hydrogen atmosphere. The reaction mixture is filtered through a pad of Celite and concentrated. Trituration of the residue in CH2Cl2 affords the title compound as a beige solid: ES-MS: 258.0 [M+H]+; single peak at tR=2.54 min (System 1).
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:21])[CH2:4][C:5]1[CH:10]=[CH:9][C:8]([NH:11][C:12]2[CH:17]=[CH:16][N:15]=[CH:14][C:13]=2[N+:18]([O-])=O)=[CH:7][CH:6]=1>CO.[Ni]>[CH3:1][O:2][C:3](=[O:21])[CH2:4][C:5]1[CH:6]=[CH:7][C:8]([NH:11][C:12]2[CH:17]=[CH:16][N:15]=[CH:14][C:13]=2[NH2:18])=[CH:9][CH:10]=1
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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is stirred for 21 h at rt, under a hydrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture is filtered through a pad of Celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
21 h |
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Name
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Type
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product
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Smiles
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COC(CC1=CC=C(C=C1)NC1=C(C=NC=C1)N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
